Cas no 33538-90-8 ((e)-3-(5-chloro-2-methoxyphenyl)prop-2-enal)

• Product Name: (e)-3-(5-chloro-2-methoxyphenyl)prop-2-enal
• CAS No: 33538-90-8
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 918092
• PubChem ID: 5381131
• Update Time: 2025-04-19

(e)-3-(5-chloro-2-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• (e)-3-(5-chloro-2-methoxyphenyl)prop-2-enal
• 3-(5-chloro-2-methoxyphenyl)prop-2-enal
• 33538-90-8
• DTXSID00419037
• NSC110722
• NSC-110722
• (E)-3-(5-Chloro-2-methoxyphenyl)acrylaldehyde
• CS-0302896
• EN300-1963575
• 1204348-46-8

• Inchi： 1S/C10H9ClO2/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h2-7H,1H3/b3-2+
• InChI Key： MKXWDSWKCXNLRG-NSCUHMNNSA-N
• SMILES： ClC1C=CC(=C(/C=C/C=O)C=1)OC

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.201
• Boiling Point: 331.9°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.572
• PSA: 26.3
• LogP: 2.56070